molecular formula C12H6F2N2 B8352891 5-Fluoro-2-(3-fluoropyridin-2-yl)benzonitrile

5-Fluoro-2-(3-fluoropyridin-2-yl)benzonitrile

Cat. No.: B8352891
M. Wt: 216.19 g/mol
InChI Key: LFDXTQDCRFZGIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Fluoro-2-(3-fluoropyridin-2-yl)benzonitrile is a useful research compound. Its molecular formula is C12H6F2N2 and its molecular weight is 216.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H6F2N2

Molecular Weight

216.19 g/mol

IUPAC Name

5-fluoro-2-(3-fluoropyridin-2-yl)benzonitrile

InChI

InChI=1S/C12H6F2N2/c13-9-3-4-10(8(6-9)7-15)12-11(14)2-1-5-16-12/h1-6H

InChI Key

LFDXTQDCRFZGIJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)C2=C(C=C(C=C2)F)C#N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a degassed solution of 5-fluoro-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzonitrile (5.55 g, 22.46 mmol), 2-chloro-3-fluoropyridine (2.95 g, 22.46 mmol), potassium fluoride (4.3 g, 74.14 mmol) and tris(dibenzylideneacetone)dipalladium(0) (0.824 g, 0.89 mmol) in THF (80 ml) and water (8 ml) was added tri(tert-butyl)phosphine (0.51M solution in hexane; 3.52 ml, 1.79 mmol). The reaction was heated at 70° C. for 48 h, then allowed to cool to ambient temperature. The reaction mixture was filtered through a catalyst filter, and the filtrate diluted with ethyl acetate (400 ml) and washed with water (2×100 ml). The organic phase was separated, dried (MgSO4), filtered and adsorbed onto silica gel. The crude product was chromatographed on silica, eluting with 10% ethyl acetate in isohexane, to give 5-fluoro-2-(3-fluoropyridin-2-yl)benzonitrile as a white solid (3.02 g): δH (400 MHz, CDCl3) 7.40-7.45 (2H, m), 7.51-7.61 (2H, m), 7.72-7.76 (1H, m), 8.58-8.60 (1H, m); m/z (ES+) 217.
Quantity
5.55 g
Type
reactant
Reaction Step One
Quantity
2.95 g
Type
reactant
Reaction Step One
Quantity
4.3 g
Type
reactant
Reaction Step One
Quantity
3.52 mL
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
8 mL
Type
solvent
Reaction Step One

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